Cas no 106204-62-0 (1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-3,5-dimethylpyrazole)

1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-3,5-dimethylpyrazole structure
106204-62-0 structure
Product Name:1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-3,5-dimethylpyrazole
CAS No:106204-62-0
MF:C12H9Cl2F3N2
MW:309.114471197128
CID:1174272
PubChem ID:2741092
Update Time:2025-04-20

1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-3,5-dimethylpyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-3,5-dimethylpyrazole
    • SEW05005
    • AC1MCD0Y
    • CTK0G3636
    • 1H-Pyrazole, 1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-3,5-dimethyl-
    • 1-(2,6-dichloro-4-trifluoromethylphenyl)-3,5-dimethylpyrazole
    • ZINC00110936
    • 3,5-dimethyl-1-(2,6-dichloro-4-trifluoromethylphenyl)-1H-pyrazole
    • ACMC-20m9uh
    • SureCN6976717
    • SEW05005; AC1MCD0Y; CTK0G3636; 1H-Pyrazole, 1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-3,5-dimethyl-; 1-(2,6-dichloro-4-trifluoromethylphenyl)-3,5-dimethylpyrazole; ZINC00110936; 3,5-dimethyl-1-(2,6-dichloro-4-trifluoromethylphenyl)-1H-pyrazole; 1-(2,6-Dichloro-4-trifluoromethylphenyl)-3,5-dimethylpyrazole; ACMC-20m9uh; SureCN6976717;
    • DTXSID30372409
    • CCG-250253
    • BRD-K58689556-001-01-2
    • 106204-62-0
    • SCHEMBL6976717
    • Inchi: 1S/C12H9Cl2F3N2/c1-6-3-7(2)19(18-6)11-9(13)4-8(5-10(11)14)12(15,16)17/h3-5H,1-2H3
    • InChI Key: NWVMGWMIQCRKNB-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(F)(F)F)C=C(C=1N1C(C)=CC(C)=N1)Cl

Computed Properties

  • Exact Mass: 308.0094882g/mol
  • Monoisotopic Mass: 308.0094882g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 17.8Ų
Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.